Cas no 1830352-32-3 (3-{4-[(4-Methylbenzenesulfonyl)oxy]phenyl}propanoic acid)

• Product Name: 3-{4-[(4-Methylbenzenesulfonyl)oxy]phenyl}propanoic acid
• CAS No: 1830352-32-3
• MF: C₁₆H₁₆O₅S
• MW: 320.360243797302
• CID: 6512140
• PubChem ID: 165979745
• Update Time: 2025-10-29

3-{4-[(4-Methylbenzenesulfonyl)oxy]phenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37153366
• 3-{4-[(4-methylbenzenesulfonyl)oxy]phenyl}propanoic acid
• 1830352-32-3
• 3-{4-[(4-Methylbenzenesulfonyl)oxy]phenyl}propanoic acid

• Inchi： 1S/C16H16O5S/c1-12-2-9-15(10-3-12)22(19,20)21-14-7-4-13(5-8-14)6-11-16(17)18/h2-5,7-10H,6,11H2,1H3,(H,17,18)
• InChI Key： XIEZMTPQQPRUKR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 320.07184478g/mol
• Monoisotopic Mass: 320.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89Ų

Additional information on 3-{4-[(4-Methylbenzenesulfonyl)oxy]phenyl}propanoic acid

Introduction to 3-{4-[(4-Methylbenzenesulfonyl)oxy]phenyl}propanoic acid (CAS No. 1830352-32-3) and Its Emerging Applications in Chemical Biology

The compound 3-{4-[(4-Methylbenzenesulfonyl)oxy]phenyl}propanoic acid, identified by the CAS number 1830352-32-3, represents a structurally intriguing molecule with significant potential in the field of chemical biology and drug discovery. Its unique scaffold, featuring a propionic acid moiety linked to a phenyl ring substituted with a methanesulfonyloxy group, positions it as a versatile intermediate for the development of novel bioactive agents. This introduction explores the compound's chemical properties, synthetic pathways, and its relevance to contemporary research, emphasizing its role in addressing critical challenges in medicinal chemistry.

The molecular structure of 3-{4-[(4-Methylbenzenesulfonyl)oxy]phenyl}propanoic acid encompasses several key functional groups that contribute to its reactivity and biological activity. The propionic acid moiety serves as a common pharmacophore in drug design, often utilized for modulating enzyme activity and receptor binding. Meanwhile, the presence of a 4-methylbenzenesulfonyl group introduces a strong electron-withdrawing effect, which can influence the compound's solubility and metabolic stability. The phenyl ring, further modified by an oxy group at the para position relative to the sulfonyl moiety, enhances hydrophilicity while maintaining lipophilic balance—a critical factor for membrane permeability and target engagement.

Recent advancements in computational chemistry have enabled the systematic screening of such compounds for their potential biological effects. Studies indicate that derivatives of 3-{4-[(4-Methylbenzenesulfonyl)oxy]phenyl}propanoic acid exhibit promising activity against various therapeutic targets, including kinases and transcription factors. For instance, modifications to the propionic acid side chain have been shown to enhance binding affinity to protein domains involved in cancer signaling pathways. This aligns with broader trends in drug discovery where structure-activity relationship (SAR) studies are leveraged to optimize lead compounds for clinical development.

The synthesis of 3-{4-[(4-Methylbenzenesulfonyl)oxy]phenyl}propanoic acid involves multi-step organic transformations that highlight its synthetic accessibility. A common approach begins with the Friedel-Crafts alkylation of an aromatic precursor followed by sulfonylation and subsequent hydroxylation reactions. The use of palladium-catalyzed cross-coupling reactions has further streamlined these processes, enabling higher yields and cleaner reaction profiles. Such synthetic methodologies are essential for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

In the realm of medicinal chemistry, the compound's utility extends beyond its role as a standalone therapeutic agent. It serves as a valuable building block for libraries of derivatives designed to probe biological mechanisms. For example, recent research has demonstrated its incorporation into peptidomimetics aimed at inhibiting protein-protein interactions relevant to neurodegenerative diseases. The flexibility provided by its propionic acid component allows chemists to fine-tune physicochemical properties such as pKa and solubility, making it adaptable to diverse pharmacological contexts.

The growing interest in 3-{4-[(4-Methylbenzenesulfonyl)oxy]phenyl}propanoic acid is also reflected in its application as an intermediate in agrochemical formulations. Certain analogs exhibit herbicidal or fungicidal properties, contributing to sustainable agricultural practices through innovative chemistries that minimize environmental impact. This dual utility underscores the importance of developing compounds with broad applicability across multiple sectors.

From a regulatory perspective, the compound's classification as an intermediate ensures compliance with international guidelines governing chemical substances used in research and industry. Its absence from lists of restricted or hazardous materials simplifies logistics and reduces compliance burdens for academic and commercial entities alike. This favorable regulatory status has facilitated its adoption in collaborative research initiatives involving pharmaceutical companies and academic institutions.

Future directions in research may focus on exploring novel derivatives of 3-{4-[(4-Methylbenzenesulfonyl)oxy]phenyl}propanoic acid using machine learning-assisted virtual screening techniques. These approaches can predict biological activities with high accuracy based on structural features, expediting the identification of lead candidates for further optimization. Additionally, advances in biocatalysis offer opportunities to develop greener synthetic routes that reduce reliance on traditional heavy metal catalysts.

In summary,3-{4-[(4-Methylbenzenesulfonyl)oxy]phenyl}propanoic acid (CAS No. 1830352-32-3) stands as a testament to the synergy between synthetic organic chemistry and biological discovery. Its well-defined structure provides a robust foundation for generating novel therapeutics while serving as a versatile intermediate across multiple industries. As research continues to uncover new applications for this compound, it will undoubtedly remain a cornerstone of innovation in chemical biology and drug development.